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Compound of Interest

Compound Name: Volkensin

Cat. No.: B1239845 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of Volkensin, a highly potent ribosome-inactivating protein. Given

the absence of a specific Safety Data Sheet (SDS), a highly conservative safety approach is

mandatory. All personnel must treat Volkensin as an extremely hazardous substance.

Volkensin, derived from Adenia volkensii, is a potent biological toxin that inhibits protein

synthesis, posing a significant risk to researchers.[1][2] Its toxicity is comparable to, and in

some studies suggested to be even greater than, the well-known toxin ricin.[3] The primary

routes of exposure in a laboratory setting include inhalation of aerosols, ingestion, and

absorption through the skin or mucous membranes.[4][5]

Essential Personal Protective Equipment (PPE)
A multi-layered PPE approach is required at all times when handling Volkensin to prevent

accidental exposure. The minimum required PPE is outlined below.
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Body Part Required Protection
Specifications and Best
Practices

Eyes/Face
Safety goggles and a face

shield

Safety goggles must be worn

at all times. A face shield is

mandatory when there is a risk

of splashing or aerosolization.

[4][6]

Skin

Chemical-resistant gloves

(Nitrile) and a dedicated lab

coat

Double-gloving with nitrile

gloves is strongly

recommended.[4][6] Gloves

must be inspected for integrity

before use and disposed of as

contaminated waste

immediately after handling

Volkensin. A solid-front, long-

sleeved lab coat is required.

Respiratory
NIOSH-approved respirator

(N95 or higher)

A respirator is mandatory when

handling powdered Volkensin

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

dust particles.[4]

Body
Full-length pants and closed-

toe shoes

To protect against accidental

spills.

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Volkensin. It is

crucial to note the extreme toxicity of this compound and handle it accordingly.
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Toxin Animal Model
LD50 (Lethal Dose,
50%)

Source

Volkensin Rat 50-60 ng/kg [3][7]

Volkensin Mouse 1.4 µg/kg [8]

Note: The LD50 values indicate that an extremely small amount of Volkensin can be fatal. All

handling procedures must reflect this high level of hazard.

Standard Operating Procedure for Handling
Volkensin
Adherence to a strict, step-by-step operational plan is critical to minimize exposure risk.

Engineering Controls
All weighing, reconstitution, and handling of powdered Volkensin must be conducted within a

certified chemical fume hood or a Class II Biological Safety Cabinet (BSC) to mitigate inhalation

risks.[4][9][10] The work surface should be covered with plastic-backed absorbent paper to

contain any potential spills.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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